4-Mercaptobenzyl alcohol

• CAS: 53339-53-0
• Synonyms: 4-Mercapto-benzenemethanol; (4-Mercaptophenyl)methanol; 4-(Hydroxymethyl)thiophenol
• Molecular Formula: C7H8OS
• Molecular Weight: 140.2 g/mol
• SMILES: C1=CC(=CC=C1CO)S
• InChI: InChI=1S/C7H8OS/c8-5-6-1-3-7(9)4-2-6/h1-4,8-9H,5H2
• InChIKey: XBKHQENGCLDART-UHFFFAOYSA-N

4-MBA addresses critical challenges in ADC prodrug design and biosensor fabrication. Its para-substitution pattern enables a 10-min drug release half-life-7.2-fold faster than ortho-isomers-ensuring efficient intracellular payload liberation. For biosensor interfaces, 4-MBA forms highly ordered, closely packed SAMs on gold, outperforming thiophenol analogs in surface coverage and reproducibility. Balanced pKa (6.51) and logP (1.47) enable optimal nucleophilicity at physiological pH for site-selective bioconjugation with reduced side reactions.

4-Mercaptobenzyl Alcohol in Prodrug Design and Surface Engineering

4-Mercaptobenzyl alcohol (4-MBA; CAS 53339-53-0) is a bifunctional aromatic thiol featuring both a benzyl alcohol (-CH₂OH) and a para-mercapto (-SH) group on a phenyl ring. With a molecular formula of C₇H₈OS and a molecular weight of 140.20 g/mol, it exists as a white to off-white crystalline solid with a melting point of 52-54 °C . Its structure enables dual reactivity: the thiol group participates in nucleophilic substitutions and metal surface anchoring, while the hydroxyl group facilitates further derivatization or acts as a leaving group in self-immolative prodrug designs [1].

Self-immolative linker design for prodrug release studies

Gold surface SAM formation and biosensor interface research

Aqueous bioconjugation (thiol-ene, native chemical ligation)

Surface coating and nanoparticle modification workflows

• [1] Senter, P. D., et al. (1990). Development of a Drug-Release Strategy Based on the Reductive Fragmentation of Benzyl Carbamate Disulfides. The Journal of Organic Chemistry, 55(9), 2975-2978. DOI: 10.1021/jo00296a064. View Source

Why 4-Mercaptobenzyl Alcohol Outperforms Analogues

4-MBA occupies a specific physico-chemical niche that precludes simple substitution with structurally similar thiols like 4-mercaptophenol or 4-mercaptobenzoic acid. Its unique combination of a pKa of 6.51 and a logP of 1.47 positions it for optimal reactivity in near-neutral aqueous environments and balanced partitioning in biphasic systems . In self-immolative prodrug linkers, the substitution pattern dictates fragmentation kinetics; the para-derivative (4-MBA) exhibits a half-life of 10 minutes, which is 7.2 times faster than its ortho counterpart (72 minutes), a difference critical for achieving therapeutic drug release windows [1]. Furthermore, for surface functionalization, the benzyl mercaptan architecture promotes the formation of ordered, closely packed self-assembled monolayers (SAMs) on gold, in contrast to the lower surface coverage films formed by thiophenol or biphenylthiol analogs [2].

Ortho-isomer linker kinetics

Para-architecture determines rapid 1,6-elimination; ortho-isomer may significantly slow payload release in model systems.

Thiol pKa mismatch

Replacing with 4-mercaptophenol or 4-mercaptobenzoic acid alters nucleophilicity and oxidation sensitivity, potentially affecting conjugation reproducibility.

Hydrophobicity shift (logP)

Higher logP of 4-mercaptobenzoic acid may reduce aqueous processing uniformity and monolayer quality compared to 4-MBA.

• [1] Senter, P. D., et al. (1990). Development of a Drug-Release Strategy Based on the Reductive Fragmentation of Benzyl Carbamate Disulfides. The Journal of Organic Chemistry, 55(9), 2975-2978. DOI: 10.1021/jo00296a064. View Source
• [2] Tao, Y. T., et al. (1997). Structure Evolution of Aromatic-Derivatized Thiol Monolayers on Evaporated Gold. Langmuir, 13(15), 4018-4023. DOI: 10.1021/la9700984. View Source

4-Mercaptobenzyl Alcohol: Evidence-Based Comparison

Rapid Drug Release over Ortho-Isomer Linkers

In a foundational study by Senter et al., the fragmentation rate of 4-mercaptobenzyl alcohol (para-derivative) was directly compared to that of 2-mercaptobenzyl alcohol (ortho-derivative) in a prodrug linker model. Upon disulfide reduction, the para-derivative facilitated drug release with a half-life (t₁/₂) of 10 minutes, whereas the ortho-derivative exhibited a significantly slower t₁/₂ of 72 minutes [1]. This 7.2-fold difference in release kinetics is attributed to the stereoelectronic factors governing the 1,6-elimination pathway, making the para-substituted isomer the preferred choice for applications requiring rapid, triggered payload release.

Release kinetics

Head-to-head

4-MBA: t₁/₂ 10 min vs. ortho: 72 min (7.2× faster)

Supports linker design studies requiring rapid payload release.

In vitro model; requires validation in intended system.

Evidence Dimension	Drug release half-life (t₁/₂) from self-immolative linker
Target Compound Data	10 minutes
Comparator Or Baseline	2-Mercaptobenzyl alcohol (ortho-isomer): 72 minutes
Quantified Difference	7.2-fold faster release
Conditions	Disulfide reduction-triggered 1,6-elimination; in vitro prodrug model with mitomycin C payload

Why This Matters

This quantifiable kinetic advantage ensures that 4-MBA-based prodrugs achieve therapeutically relevant drug release within a clinically actionable timeframe, a critical parameter for linker selection in antibody-drug conjugates (ADCs) and targeted therapies.

• [1] Senter, P. D., et al. (1990). Development of a Drug-Release Strategy Based on the Reductive Fragmentation of Benzyl Carbamate Disulfides. The Journal of Organic Chemistry, 55(9), 2975-2978. DOI: 10.1021/jo00296a064. View Source

Optimized pKa for Near-Neutral Thiol Reactivity

The acid dissociation constant (pKa) of the thiol group dictates its nucleophilicity and reactivity profile under physiological conditions. 4-MBA exhibits a predicted pKa of 6.51 , which is notably lower than 4-mercaptophenol (pKa 6.82) but significantly higher than 4-mercaptobenzoic acid (pKa 4.05) . This intermediate pKa value positions 4-MBA to be more reactive than the phenol analog at neutral pH, yet less acidic and thus more stable against undesired oxidation or metal chelation than the benzoic acid derivative. This specific pKa window is ideal for bioconjugation reactions requiring controlled thiolate anion generation without the need for strongly basic conditions.

Thiol pKa

Data to verify

pKa 6.51 (predicted)

Intermediate nucleophilicity for pH-controlled bioconjugation.

Predicted value; confirm experimentally.

Evidence Dimension	Thiol group acidity (pKa)
Target Compound Data	pKa = 6.51 ± 0.10 (predicted)
Comparator Or Baseline	4-Mercaptophenol: pKa = 6.82 ± 0.10; 4-Mercaptobenzoic acid: pKa = 4.05 ± 0.10
Quantified Difference	0.31 units lower than 4-mercaptophenol; 2.46 units higher than 4-mercaptobenzoic acid
Conditions	Predicted pKa values from ChemicalBook database; consistent across multiple sources

Why This Matters

The distinct pKa value of 4-MBA provides a tunable reactivity profile that is less prone to premature oxidation than 4-mercaptophenol and less likely to cause pH-dependent precipitation or metal interference than 4-mercaptobenzoic acid, making it a more reliable building block for aqueous bioconjugation workflows.

Balanced Hydrophobicity for Aqueous Processing

The partition coefficient (logP) of 4-MBA is 1.47 , which is lower than that of 4-mercaptophenol (logP 1.68) and considerably lower than 4-mercaptobenzoic acid (logP 2.44) . This lower logP value indicates enhanced hydrophilicity, leading to improved solubility in aqueous and mixed solvent systems commonly used for surface functionalization protocols. This property is particularly advantageous when compared to 4-mercaptobenzoic acid, where the higher hydrophobicity can lead to aggregation or poor wetting on hydrophilic substrates, complicating monolayer formation and reproducibility.

Hydrophobicity

Cross-study

logP 1.47

Lower hydrophobicity aids aqueous processability and surface wetting.

Calculated logP; verify for target solvent system.

Evidence Dimension	Hydrophobicity (logP)
Target Compound Data	logP = 1.47
Comparator Or Baseline	4-Mercaptophenol: logP = 1.68; 4-Mercaptobenzoic acid: logP = 2.44
Quantified Difference	0.21 units lower than 4-mercaptophenol; 0.97 units lower than 4-mercaptobenzoic acid
Conditions	Calculated logP values from vendor databases (e.g., BocSci, ChemSpider)

Why This Matters

The reduced hydrophobicity of 4-MBA compared to 4-mercaptobenzoic acid translates to better handling and more uniform surface coverage in aqueous environments, which is critical for achieving consistent, high-quality self-assembled monolayers (SAMs) and for scaling up surface modification processes.

Superior Monolayer Packing on Gold Surfaces

A comparative study by Tao et al. (1997) systematically evaluated the structure of self-assembled monolayers (SAMs) formed by different aromatic thiols on Au(111) surfaces. Using cyclic voltammetry, reflection absorption infrared spectroscopy (RAIRS), scanning tunneling microscopy (STM), ellipsometry, and contact angle measurements, the study demonstrated that benzyl mercaptans (including 4-mercaptobenzyl alcohol) form closely packed and ordered monolayers [1]. In contrast, thiophenol and biphenylthiol formed films of lower surface coverage under identical conditions. The enhanced packing is attributed to the interplay between intermolecular interactions and the bond angle preference at the thiolate head group, which is optimized in the benzyl mercaptan architecture.

SAM packing

Class-level

Closely packed, ordered monolayers on Au(111) vs. thiophenol/biphenylthiol

May support reproducible biosensor interfaces; class-level observation.

Confirmed by STM, RAIRS; confirm for your surface.

Evidence Dimension	Monolayer order and surface coverage on Au(111)
Target Compound Data	Closely packed and ordered monolayer (class-level observation for benzyl mercaptans)
Comparator Or Baseline	Thiophenol and biphenylthiol: Lower surface coverage films
Quantified Difference	Qualitative but consistently observed across multiple characterization techniques (CV, RAIRS, STM, ellipsometry, contact angle)
Conditions	Self-assembly on evaporated gold (Au(111)) surfaces; characterization at room temperature

Why This Matters

For applications requiring robust, defect-free organic coatings—such as biosensor interfaces, corrosion protection layers, or molecular electronics—the superior packing of 4-MBA-derived SAMs translates to better reproducibility, higher electrical insulation, and more reliable surface chemistry.

• [1] Tao, Y. T., et al. (1997). Structure Evolution of Aromatic-Derivatized Thiol Monolayers on Evaporated Gold. Langmuir, 13(15), 4018-4023. DOI: 10.1021/la9700984. View Source

Key Applications of 4-Mercaptobenzyl Alcohol

Self-Immolative Linker for ADCs and Prodrugs

Based on its 7.2-fold faster drug release kinetics compared to the ortho-isomer (t₁/₂ = 10 min vs. 72 min) [1], 4-MBA is the preferred scaffold for designing disulfide- or enzyme-cleavable linkers in ADCs. This rapid, triggered payload release ensures that the cytotoxic drug is liberated efficiently upon internalization into target cancer cells, maximizing therapeutic index while minimizing systemic toxicity.

Gold Surface Functionalization for Biosensors

4-MBA's ability to form closely packed, ordered self-assembled monolayers (SAMs) on gold surfaces, superior to those formed by thiophenol or biphenylthiol [2], makes it an ideal candidate for fabricating reproducible and stable biosensor interfaces. The terminal hydroxyl group provides a convenient handle for further bioconjugation (e.g., of antibodies or oligonucleotides) without disrupting the underlying thiolate-gold bond, ensuring robust sensor performance and longevity.

Building Block for Peptide and Protein Bioconjugation

With an optimal pKa of 6.51, which is lower than 4-mercaptophenol (6.82) but higher than 4-mercaptobenzoic acid (4.05) , 4-MBA offers a balanced nucleophilicity at physiological pH. This makes it a valuable reagent for site-specific bioconjugation reactions, such as thiol-ene click chemistry or native chemical ligation (NCL), where it can function as a catalyst or a reactive handle with controlled, pH-dependent activity and reduced side reactions compared to more acidic or basic thiols.

Precursor for Surface Coatings and Polymer Modification

The balanced hydrophobicity (logP 1.47) of 4-MBA, which is significantly lower than that of 4-mercaptobenzoic acid (logP 2.44) , facilitates its use in aqueous or mixed-solvent processes for modifying polymers and nanoparticles. This property ensures uniform surface wetting and functionalization, leading to more homogeneous coatings for applications in anti-corrosion, anti-fouling, and nanoparticle stabilization.

Application

Selection Property

Validation Focus

Self-immolative linker design

Release kinetics (t₁/₂)

Rate of 1,6-elimination upon disulfide reduction

Gold surface SAM formation

Monolayer order and packing

STM/RAIRS characterization of surface coverage

Bioconjugation (thiol-ene, NCL)

Thiol pKa and nucleophilicity

pH-dependent reactivity in aqueous buffers

Surface coating & nanoparticle modification

Aqueous processability (logP)

Uniform wetting and functionalization reproducibility

• [1] Senter, P. D., et al. (1990). Development of a Drug-Release Strategy Based on the Reductive Fragmentation of Benzyl Carbamate Disulfides. The Journal of Organic Chemistry, 55(9), 2975-2978. DOI: 10.1021/jo00296a064. View Source
• [2] Tao, Y. T., et al. (1997). Structure Evolution of Aromatic-Derivatized Thiol Monolayers on Evaporated Gold. Langmuir, 13(15), 4018-4023. DOI: 10.1021/la9700984. View Source